Cas no 917773-26-3 (9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]-)

3,6-Dibromo-9-[4-(octyloxy)phenyl]-9H-carbazole is a brominated carbazole derivative with a phenyloctyloxy substituent, offering enhanced solubility and processability in organic solvents compared to unsubstituted carbazole analogs. The dibromo functionalization at the 3,6-positions provides reactive sites for further cross-coupling reactions, making it a versatile intermediate in organic synthesis, particularly for conjugated polymers and small-molecule semiconductors. The octyloxy chain improves thermal stability and film-forming properties, which are critical for applications in optoelectronic devices such as OLEDs and organic photovoltaics. Its rigid carbazole core ensures high charge-carrier mobility, while the tailored substituents balance solubility and electronic performance. This compound is well-suited for advanced materials research requiring precise structural modifications.
9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- structure
917773-26-3 structure
Product Name:9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]-
CAS No:917773-26-3
MF:C26H27Br2NO
MW:529.306685686111
MDL:MFCD30536723
CID:784641
PubChem ID:354334978
Update Time:2025-10-12

9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]-
    • 3,6-Dibromo-9-(4-n-octyloxyphenyl)-9H-carbazole
    • 3,6-dibromo-9-(4-octoxyphenyl)carbazole
    • 3,6-Dibromo-9-[4-(octyloxy)phenyl]-9H-carbazole (ACI)
    • MFCD30536723
    • BS-45171
    • 917773-26-3
    • 3,6-Dibromo-9-[4-(octyloxy)phenyl]-9H-carbazole
    • CS-0163028
    • D5341
    • F18779
    • SY234684
    • DTXSID30847122
    • 3,6-dibromo-9-[4-(octyloxy)phenyl]carbazole
    • MDL: MFCD30536723
    • Inchi: 1S/C26H27Br2NO/c1-2-3-4-5-6-7-16-30-22-12-10-21(11-13-22)29-25-14-8-19(27)17-23(25)24-18-20(28)9-15-26(24)29/h8-15,17-18H,2-7,16H2,1H3
    • InChI Key: PHKYODAUSDAEKX-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C3C(N(C2=CC=1)C1C=CC(OCCCCCCCC)=CC=1)=CC=C(Br)C=3

Computed Properties

  • Exact Mass: 529.04389g/mol
  • Monoisotopic Mass: 527.04594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 14.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 76.0 to 80.0 deg-C
  • Boiling Point: 595.7±50.0 °C at 760 mmHg
  • Flash Point: 314.1±30.1 °C
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- Security Information

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9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: trans-1,2-Diaminocyclohexane ,  Cuprous iodide Solvents: Tetrahydrofuran ;  3 d, 70 °C
Reference
Oligocarbazole-silane connected host materials having high triplet energies
Lin, Xu; Hattori, Takashi; Yagai, Shiki; Kitamura, Akihide; Karatsu, Takashi, Journal of Photopolymer Science and Technology, 2011, 24(3), 299-303

9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- Raw materials

9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- Preparation Products

Additional information on 9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]-

9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- (CAS No. 917773-26-3): An Overview of Its Properties and Applications

9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- (CAS No. 917773-26-3) is a sophisticated organic compound that has garnered significant attention in the fields of materials science and medicinal chemistry due to its unique structural and functional properties. This compound is a derivative of carbazole, a well-known heterocyclic aromatic compound with a wide range of applications in organic electronics, photovoltaics, and pharmaceuticals.

The 3,6-dibromination and the 4-(octyloxy)phenyl substitution on the carbazole ring confer specific chemical and physical characteristics to this compound. The bromine atoms at the 3 and 6 positions enhance the electron-withdrawing effect, which can influence the electronic properties of the molecule. The 4-(octyloxy)phenyl group, on the other hand, introduces a long alkyl chain that can affect solubility, stability, and intermolecular interactions.

In the context of materials science, 9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- has been explored for its potential in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The presence of the 4-(octyloxy)phenyl group can improve the solubility of the compound in organic solvents, making it easier to process into thin films. This is crucial for fabricating high-performance electronic devices. Recent studies have shown that this compound can exhibit excellent charge transport properties and stability under various environmental conditions.

From a medicinal chemistry perspective, 9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- has been investigated for its potential therapeutic applications. Carbazole derivatives are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The specific substitution pattern of this compound may enhance its bioavailability and target specificity. For instance, the 3,6-dibromination can modulate the binding affinity to certain receptors or enzymes, while the 4-(octyloxy)phenyl group can improve cellular uptake and distribution.

Recent research has also focused on the photophysical properties of 9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]-. Studies have demonstrated that this compound exhibits strong fluorescence and high quantum yields in solution and solid-state forms. These properties make it a promising candidate for use in fluorescence-based biosensors and imaging agents. The ability to tune the emission wavelength by modifying the substituents on the carbazole ring opens up possibilities for developing multi-functional materials with tailored optical properties.

In addition to its applications in electronics and medicine, 9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- has been studied for its potential in energy storage devices such as organic batteries and supercapacitors. The high electron affinity of the brominated carbazole core can facilitate efficient charge storage and transfer processes. Moreover, the long alkyl chain can enhance the mechanical stability of electrode materials, which is essential for maintaining device performance over extended periods.

The synthesis of 9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- typically involves multistep reactions starting from commercially available precursors. Key steps include bromination reactions to introduce bromine atoms at specific positions on the carbazole ring and coupling reactions to attach the 4-(octyloxy)phenyl group. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

In conclusion, 9H-Carbazole, 3,6-dibromo-9-[4-(octyloxy)phenyl]- (CAS No. 917773-26-3) is a versatile compound with a wide range of potential applications in materials science and medicinal chemistry. Its unique structural features endow it with valuable electronic, optical, and biological properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and performance in various contexts, this compound is poised to play a significant role in advancing technological innovations across multiple fields.

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